8-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-one

• IUPAC Name: 8-bromo-7-methoxy-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C11H11BrO2/c1-14-9-6-5-7-3-2-4-8(13)10(7)11(9)12/h5-6H,2-4H2,1H3
• InChI Key: LKQNUNKQQFTEDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(CCCC2=O)C=C1)Br
• Molecular Formula: C11H11BrO2
• DSSTOX Substance ID: DTXSID60549142
• Molecular Weight: 255.11 g/mol
• CAS RN: 61362-78-5

Description

8-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-one is a chemical compound belonging to the tetrahydronaphthalen-1-one family. It is a white solid that is soluble in polar organic solvents such as methanol, ethanol, and acetonitrile. It is a versatile compound that has been used in a variety of scientific applications, including synthesis, medicinal chemistry, and biochemistry. In

Scientific Research Applications

1. Stereochemical Analysis and Applications

A study by Balani et al. (1983) outlines a method for the resolution of cyclic trans-bromohydrin enantiomers, including those derived from 1,2,3,4-tetrahydronaphthalene. This research is significant for understanding the stereochemical configurations of related compounds, which can be vital in various chemical syntheses (Balani et al., 1983).

2. Cyclobutabenzene Derivatives Synthesis

Stanger et al. (1998) discuss the stereocontrol in nickel-mediated syntheses of cyclobutabenzene derivatives, highlighting the synthesis of specific derivatives like trans-7,8-dibromocyclobutabenzene. This study contributes to the knowledge of synthesizing complex organic structures, which could include derivatives of 1,2,3,4-tetrahydronaphthalen-1-one (Stanger et al., 1998).

3. Chemoenzymatic Synthesis for Receptor Agonists

Orsini et al. (2002) describe a chemoenzymatic synthesis protocol for (2R)-2-amino-8-methoxy-1,2,3,4-tetrahydronaphthalene, an important precursor for the serotonin receptor agonist 8-OH-DPAT. This demonstrates a practical application in medicinal chemistry, where derivatives of tetrahydronaphthalene are used as precursors in drug synthesis (Orsini et al., 2002).

4. High-Temperature Bromination Techniques

Çakmak et al. (2000) discuss the bromination of tetralin (1,2,3,4-tetrahydronaphthalene) and its conversion to dibromonaphthalene derivatives. This research provides insights into chemical processes that could be relevant for modifying compounds like 8-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-one (Çakmak et al., 2000).

5. Enantiospecific Synthesis for Anthracyclines

Russell et al. (1984) describe the enantiospecific synthesis of related compounds, important for the synthesis of anthracyclines, a class of drugs used in cancer treatment. This research is pertinent to the synthesis of complex organic molecules and potentially relevant for the modification of this compound (Russell et al., 1984).

Mechanism of Action

The mechanism of action for “8-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-one” is not specified in the available resources. The mechanism of action typically refers to how a compound interacts at the molecular level, often in a biological context.

Future Directions

The future directions for research and application of “8-Bromo-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-one” are not specified in the available resources. Future directions could include further study of the compound’s properties, potential uses, and safety considerations.